Pd-catalyzed cross-coupling of carboxylic acids with nitroethanevia combination of decarboxylation and dehydrogenation†

Chemical Communications Pub Date: 2010-07-01 DOI: 10.1039/C0CC01029D

Abstract

An unexpected coupling reaction of arene carboxylic acid with nitroethane via a combination of decarboxylation and dehydrogenation is described. The method provides exclusively (E)-β-nitrostyrenes.

Graphical abstract: Pd-catalyzed cross-coupling of carboxylic acids with nitroethane via combination of decarboxylation and dehydrogenation
Recommended Literature